Cas no 15941-41-0 (Pyridinium,3-hydroxy-1-phenyl-, chloride (1:1))

Pyridinium,3-hydroxy-1-phenyl-, chloride (1:1) is a quaternary ammonium compound featuring a pyridinium core substituted with a phenyl group and a hydroxyl moiety. Its ionic nature and structural properties make it suitable for applications in organic synthesis, catalysis, and as an intermediate in pharmaceutical or agrochemical development. The presence of the hydroxyl group enhances its reactivity in nucleophilic substitution or condensation reactions, while the cationic pyridinium center can facilitate phase-transfer processes. The chloride counterion ensures good solubility in polar solvents, improving its utility in aqueous or mixed-phase systems. This compound’s well-defined structure and functional groups contribute to its versatility in research and industrial applications.

Pyridinium,3-hydroxy-1-phenyl-, chloride (1:1) structure

15941-41-0 structure

Product name:Pyridinium,3-hydroxy-1-phenyl-, chloride (1:1)

CAS No:15941-41-0

MF:C₁₁H₁₀ClNO

MW:207.656201839447

CID:170912

PubChem ID:27569

Pyridinium,3-hydroxy-1-phenyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

- Pyridinium,3-hydroxy-1-phenyl-, chloride (1:1)
- 1-phenylpyridin-1-ium-3-ol,chloride
- 3-Hydroxy-1-phenylpyridinium chloride
- 15941-41-0
- PYRIDINIUM, 3-HYDROXY-1-PHENYL-, CHLORIDE
- DTXSID401035545
- 1-phenylpyridin-1-ium-3-ol;chloride
- USAF Q-8
- 3-hydroxy-1-phenylpyridin-1-ium chloride
- N-Phenyl-3-hydroxypyridinium chloride
- Inchi： InChI=1S/C11H9NO.ClH/c13-11-7-4-8-12(9-11)10-5-2-1-3-6-10;/h1-9H;1H
- InChI Key： BQIMDYLQFIEYJQ-UHFFFAOYSA-N
- SMILES： [Cl-].OC1C=CC=[N+](C2C=CC=CC=2)C=1

Computed Properties

Exact Mass: 196.9669
Monoisotopic Mass: 207.045092
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 154
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 24.1

Experimental Properties

Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 23.78

Pyridinium,3-hydroxy-1-phenyl-, chloride (1:1) Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1252548-1g	Pyridinium,3-hydroxy-1-phenyl-, chloride (1:1)	15941-41-0	95%	1g	$1490	2024-06-07
A2B Chem LLC	AD68595-100mg	Pyridinium,3-hydroxy-1-phenyl-, chloride (1:1)	15941-41-0	95%	100mg	$140.00	2024-04-20
A2B Chem LLC	AD68595-250mg	Pyridinium,3-hydroxy-1-phenyl-, chloride (1:1)	15941-41-0	95%	250mg	$280.00	2024-04-20
A2B Chem LLC	AD68595-5g	Pyridinium,3-hydroxy-1-phenyl-, chloride (1:1)	15941-41-0	95%	5g	$2890.00	2024-04-20
eNovation Chemicals LLC	Y1252548-100mg	Pyridinium,3-hydroxy-1-phenyl-, chloride (1:1)	15941-41-0	95%	100mg	$310	2024-06-07
eNovation Chemicals LLC	Y1252548-250mg	Pyridinium,3-hydroxy-1-phenyl-, chloride (1:1)	15941-41-0	95%	250mg	$550	2025-02-25
eNovation Chemicals LLC	Y1252548-5g	Pyridinium,3-hydroxy-1-phenyl-, chloride (1:1)	15941-41-0	95%	5g	$5005	2025-02-25
eNovation Chemicals LLC	Y1252548-250mg	Pyridinium,3-hydroxy-1-phenyl-, chloride (1:1)	15941-41-0	95%	250mg	$550	2025-02-27
eNovation Chemicals LLC	Y1252548-250mg	Pyridinium,3-hydroxy-1-phenyl-, chloride (1:1)	15941-41-0	95%	250mg	$525	2024-06-07
1PlusChem	1P007X0Z-250mg	Pyridinium,3-hydroxy-1-phenyl-, chloride (1:1)	15941-41-0	95%	250mg	$292.00	2025-02-22

Pyridinium,3-hydroxy-1-phenyl-, chloride (1:1) Related Literature

1. 1,3-Dipolar character of six-membered aromatic rings. Part 52. 2π+ 8π Cycloaddition reactions of 1-substituted 3-oxidopyridinium betaines

Alan R. Katritzky,Alan T. Cutler,Nicholas Dennis,Gebran J. Sabongi,Soheila Rahimi-Rastgoo,Gerhard W. Fischer,Ian J. Fletcher J. Chem. Soc. Perkin Trans. 1 1980 1176
2. Cycloaddition products of 3-oxido-1-phenylpyridinium and 1-cyanoacenaphthylene

Yvette A. Jackson,Lillian M. Rogers,Robin D. Rogers,Michael P. Cava J. Chem. Soc. Perkin Trans. 1 1998 1865
3. 1,3-Dipolar character of six-membered aromatic rings. Part VII. 1-Phenyl-3-oxidopyridinium

Nicholas Dennis,Alan R. Katritzky,Taisuke Matsuo,Stuart K. Parton,Yoshito Takeuchi J. Chem. Soc. Perkin Trans. 1 1974 746